6-Bromo-3-chloro-1-benzothiophene-2-carboxylic acid
Overview
Description
“6-Bromo-3-chloro-1-benzothiophene-2-carboxylic acid” is a chemical compound with the molecular formula C9H4BrClO2S . It is used for proteomics research .
Molecular Structure Analysis
The molecular structure of “6-Bromo-3-chloro-1-benzothiophene-2-carboxylic acid” consists of a benzothiophene ring substituted with a bromine atom at the 6th position and a chlorine atom at the 3rd position . The 2nd position of the ring is attached to a carboxylic acid group .
Physical And Chemical Properties Analysis
“6-Bromo-3-chloro-1-benzothiophene-2-carboxylic acid” is a powder at room temperature . It has a molecular weight of 291.55 .
Scientific Research Applications
Chemical Synthesis and Functionalization
6-Bromo-3-chloro-1-benzothiophene-2-carboxylic acid is a compound that may be involved in various chemical syntheses and functionalization processes. For example, a study on the metalations and functionalizations of chloro-, bromo-, and iodo(trifluoromethyl)pyridines demonstrates the transformation of specific pyridines into carboxylic acids, which might involve similar reactivity principles as those applicable to 6-bromo-3-chloro-1-benzothiophene-2-carboxylic acid, highlighting its potential use in synthesizing complex organic molecules (Cottet, Marull, Mongin, Espinosa, & Schlosser, 2004).
Crystal Structure Analysis
The structural analysis of benzothiophene-based compounds, such as 1-benzothiophene-2-carboxylic acid, reveals their potential in pharmacology and materials science. These compounds' crystal structures provide insights into their interaction mechanisms, which could extend to derivatives like 6-bromo-3-chloro-1-benzothiophene-2-carboxylic acid, suggesting applications in drug development and material engineering (Dugarte-Dugarte et al., 2021).
Liquid Crystal Research
In the field of liquid crystal research, derivatives of benzothiophene, such as those synthesized from 7-decyl[1]benzothieno[3,2-b][1]benzothiophene-2-carboxylic acid, have been studied for their mesomorphic properties. This research indicates the potential of 6-bromo-3-chloro-1-benzothiophene-2-carboxylic acid in the development of new liquid crystalline materials with specific electro-optical properties, useful in displays and other photonic applications (Košata, Svoboda, Novotná, & Glogarová, 2004).
Antimicrobial Compound Synthesis
The synthesis of compounds with antimicrobial activity often involves the use of benzothiophene derivatives. For instance, the creation of new 5-(3-chloro-1-benzothiophen-2-yl)-1,3,4-oxadiazole-2-thiol derivatives from 3-chloro-1-benzothiophene-2-carbonylchloride showcases the potential of 6-bromo-3-chloro-1-benzothiophene-2-carboxylic acid in contributing to the development of novel antimicrobial agents (Naganagowda & Petsom, 2011).
Safety and Hazards
properties
IUPAC Name |
6-bromo-3-chloro-1-benzothiophene-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H4BrClO2S/c10-4-1-2-5-6(3-4)14-8(7(5)11)9(12)13/h1-3H,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YTGVICLKMKCFAJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Br)SC(=C2Cl)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H4BrClO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00357061 |
Source
|
| Record name | 6-bromo-3-chloro-1-benzothiophene-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00357061 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
291.55 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Bromo-3-chloro-1-benzothiophene-2-carboxylic acid | |
CAS RN |
438613-29-7 |
Source
|
| Record name | 6-bromo-3-chloro-1-benzothiophene-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00357061 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 6-bromo-3-chloro-1-benzothiophene-2-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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